Cas no 1327646-04-7 (1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride)

• Product Name: 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride
• CAS No: 1327646-04-7
• MF: C₁₆H₁₉Cl₂N₃OS
• MW: 372.312560319901
• CID: 6360236
• PubChem ID: 71780253
• Update Time: 2025-06-11

1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride
• 1-[4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]ethanone:hydrochloride
• SR-01000922573
• AKOS026685547
• 1-(4-((4-(4-chlorophenyl)thiazol-2-yl)methyl)piperazin-1-yl)ethanone hydrochloride
• 1-[4-[[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl]piperazin-1-yl]ethanone;hydrochloride
• VU0643730-1
• F5461-0676
• 1-(4-{[4-(4-chlorophenyl)-1,3-thiazol-2-yl]methyl}piperazin-1-yl)ethan-1-one hydrochloride
• 1327646-04-7
• SR-01000922573-1

• Inchi： 1S/C16H18ClN3OS.ClH/c1-12(21)20-8-6-19(7-9-20)10-16-18-15(11-22-16)13-2-4-14(17)5-3-13;/h2-5,11H,6-10H2,1H3;1H
• InChI Key： XYMSFSUZFAOYBM-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(CC2=NC(C3=CC=C(Cl)C=C3)=CS2)CC1)C.[H]Cl

Computed Properties

• Exact Mass: 371.0625888g/mol
• Monoisotopic Mass: 371.0625888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 382
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride

1-(4-{4-(4-Chlorophenyl)-1,3-Thiazol-2-ylmethyl}Piperazin-1-yl)Ethan-1-one Hydrochloride (CAS No. 1327646-04-7): A Comprehensive Overview

1-(4-{4-(4-Chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride (CAS No. 1327646-04-7) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a derivative of piperazine and thiazole, two important heterocyclic compounds with a wide range of biological activities. The hydrochloride salt form of this compound enhances its solubility and stability, making it suitable for various applications in drug development and clinical trials.

The molecular structure of 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride is characterized by a central piperazine ring, which is substituted with a thiazole moiety and an acetone group. The presence of the chlorophenyl substituent on the thiazole ring imparts unique chemical and biological properties to the molecule. These structural features contribute to its potential as a lead compound in the development of novel therapeutic agents.

Recent studies have highlighted the pharmacological properties of 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride. One notable area of research is its potential as an antipsychotic agent. In vitro and in vivo studies have shown that this compound exhibits potent antagonistic activity against dopamine D₂ receptors, which are implicated in the pathophysiology of schizophrenia and other psychiatric disorders. This activity suggests that it could be a valuable candidate for the treatment of positive symptoms of schizophrenia, such as delusions and hallucinations.

Beyond its antipsychotic properties, 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride has also been investigated for its potential as an antidepressant. Preclinical studies have demonstrated that it can modulate serotonin and norepinephrine reuptake, which are key mechanisms involved in the pathogenesis of depression. These findings indicate that it may offer a novel approach to treating mood disorders with fewer side effects compared to existing medications.

In addition to its central nervous system (CNS) activities, 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride has shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties. In vitro assays have revealed that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential applications in the treatment of inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The safety profile of 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride has been extensively studied in preclinical models. Toxicology studies have indicated that it has a favorable safety margin with no significant adverse effects observed at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, 1-(4-{4-(4-chlorophenyl)-1,3-thiazol-2-ylmethyl}piperazin-1-yl)ethan-1-one hydrochloride (CAS No. 1327646-04-7) represents a promising compound with diverse pharmacological activities. Its potential as an antipsychotic, antidepressant, and anti-inflammatory agent underscores its importance in pharmaceutical research and development. Ongoing studies continue to explore its mechanisms of action and therapeutic applications, paving the way for new treatments in various medical conditions.